3-Methyl-2-butanone
3-Methyl-2-butanone
3-methylbutan-2-one appears as a colorless liquid with a pleasant odor. Flash point below 70°F. Less dense than water. May be toxic by inhalation and skin absorption. Used as a solvent.
Brand Name:
Vulcanchem
CAS No.:
563-80-4
VCID:
VC20851291
InChI:
InChI=1S/C5H10O/c1-4(2)5(3)6/h4H,1-3H3
SMILES:
CC(C)C(=O)C
Molecular Formula:
C5H10O
Molecular Weight:
86.13 g/mol
3-Methyl-2-butanone
CAS No.: 563-80-4
Cat. No.: VC20851291
Molecular Formula: C5H10O
Molecular Weight: 86.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-methylbutan-2-one appears as a colorless liquid with a pleasant odor. Flash point below 70°F. Less dense than water. May be toxic by inhalation and skin absorption. Used as a solvent. |
|---|---|
| CAS No. | 563-80-4 |
| Molecular Formula | C5H10O |
| Molecular Weight | 86.13 g/mol |
| IUPAC Name | 3-methylbutan-2-one |
| Standard InChI | InChI=1S/C5H10O/c1-4(2)5(3)6/h4H,1-3H3 |
| Standard InChI Key | SYBYTAAJFKOIEJ-UHFFFAOYSA-N |
| SMILES | CC(C)C(=O)C |
| Canonical SMILES | CC(C)C(=O)C |
| Boiling Point | 201 °F at 760 mm Hg (USCG, 1999) 94.3 °C 94.33 °C 93-95 °C 201°F 199°F |
| Colorform | Colorless liquid |
| Flash Point | 43 °F (USCG, 1999) 52 °F (11 °C) -1 °C c.c. 43°F |
| Melting Point | -134 °F (USCG, 1999) -92.0 °C -92 °C -93.1 °C -134°F |
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